Cas no 1337880-98-4 (5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 1337880-98-4
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 5573225
• Update Time: 2025-07-23

5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-
• 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

• Inchi： 1S/C12H13FN2O/c13-10-4-5-11-9(7-10)8-14-15(11)12-3-1-2-6-16-12/h4-5,7-8,12H,1-3,6H2
• InChI Key： NEGGWAMNSSANNN-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C=C(F)C=C2)C=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 358.3±32.0 °C(Predicted)
• pka: 0.02±0.30(Predicted)

Additional information on 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

Introduction to 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 1337880-98-4)

5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole, identified by the chemical identifier CAS No. 1337880-98-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a fluoro-substituted indazole core linked to a tetrahydropyran ring, has garnered attention due to its structural complexity and potential biological activities. The presence of the fluoro group at the 5-position of the indazole ring is particularly noteworthy, as fluorine atoms are frequently employed in drug design to modulate metabolic stability, binding affinity, and pharmacokinetic properties.

The tetrahydro-2H-pyran-2-yl moiety in the molecular structure contributes to the compound's overall rigidity and lipophilicity, which are critical factors in determining its interaction with biological targets. This unique combination of structural elements makes 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the fluoro-substituted indazole scaffold may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable starting point for drug discovery campaigns targeting neurological disorders, infectious diseases, and cancer.

In particular, the fluoro group has been shown to enhance the binding affinity of indazole derivatives by participating in hydrogen bonding interactions and hydrophobic effects. This modification can significantly alter the pharmacological profile of a molecule, potentially leading to improved therapeutic efficacy. The tetrahydropyran ring, on the other hand, may contribute to solubility and membrane permeability, which are essential for drug absorption and distribution within the body.

Current research in this field is focused on synthesizing novel analogs of 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole to explore its potential as a lead compound for drug development. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to identify derivatives with enhanced biological activity and reduced toxicity. The integration of machine learning algorithms has further accelerated this process by enabling rapid prediction of molecular properties and virtual screening of large compound libraries.

The biological significance of fluoro-substituted indazoles has been well-documented in numerous studies. For instance, fluorinated indazole derivatives have demonstrated antiviral and antibacterial properties, making them attractive candidates for treating emerging infectious diseases. Additionally, some members of this class have shown promise in preclinical models of cancer, where they exhibit inhibitory effects on key signaling pathways involved in tumor growth and progression.

The synthesis of 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to introduce the desired functional groups at specific positions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is crucial for designing molecules with optimal pharmacological properties. The fluoro group, for example, can influence metabolic stability by preventing unwanted degradation pathways. Similarly, the tetrahydropyran ring can modulate solubility and bioavailability, which are critical factors in drug development.

Recent publications have highlighted the importance of fluorine atoms in enhancing drug-like properties. A study published in *Journal of Medicinal Chemistry* demonstrated that fluorinated indazole derivatives exhibit improved binding affinity to target proteins compared to their non-fluorinated counterparts. This finding underscores the value of incorporating fluorine into drug candidates early in the discovery process.

The pharmaceutical industry continues to invest heavily in research aimed at developing new therapeutic agents based on heterocyclic compounds like 5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole. Collaborative efforts between academic institutions and pharmaceutical companies have led to significant breakthroughs in understanding how structural modifications can impact biological activity. These collaborations also facilitate the translation of laboratory discoveries into clinical applications.

In conclusion,5-Fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 1337880-98-4) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features—particularly the fluoro-substituted indazole core and the tetrahydropyran ring—make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel treatments for neurological disorders, infectious diseases,and cancer.` Further research is warranted to fully elucidate its biological activities and therapeutic potential.